Cas no 54735-60-3 (Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI))
54735-60-3 structure
Product Name:Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
CAS No:54735-60-3
MF:C9H13N3Na2O10P2
MW:431.140685796738
CID:370134
PubChem ID:6453064
Update Time:2025-04-19
Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
- disodium 2'-deoxy-5'-O-{[(hydroxyphosphinato)oxy]phosphinato}cytidine
- Cytidine 5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt
- disodium,[[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
- DTXSID80203198
- EINECS 259-311-7
- 2'-Deoxycytidine-5'-diphosphate disodium salt
- 54735-60-3
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- Inchi: 1S/C9H15N3O10P2.2Na/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(21-8)4-20-24(18,19)22-23(15,16)17;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H2,10,11,14)(H2,15,16,17);;/q;2*+1/p-2/t5-,6+,8+;;/m0../s1
- InChI Key: HFZQGCCJHDHHEP-CDNBRZBRSA-L
- SMILES: P(=O)([O-])(OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+]
Computed Properties
- Exact Mass: 430.98715618g/mol
- Monoisotopic Mass: 430.98715618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 649
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 207Ų
Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
54735-60-3 (Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)) Related Products
- 63-38-7(Cytidine 5'-(trihydrogen diphosphate))
- 63-37-6(Cytidine 5'-monophosphate)
- 1032-65-1([(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate)
- 2056-98-6(Deoxycytidine triphosphate)
- 104086-76-2(Zalcitabine Monophophate Sodium)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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